N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride
Overview
Description
N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride is a chemical compound with the molecular formula C9H16Cl2N2 and a molecular weight of 223.1 g/mol.
Preparation Methods
The synthesis of N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride typically involves the nitration of phenol to produce nitrophenol, followed by the reduction of nitrophenol to obtain the target compound . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding quinones or other oxidized derivatives.
Reduction: It can be reduced to form amines or other reduced products.
Substitution: The compound can participate in substitution reactions, where one or more of its functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride has several scientific research applications:
Chemistry: It is used as a starting material in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can form complexes with metal ions, participate in redox reactions, and interact with various enzymes and receptors. These interactions can lead to changes in cellular processes and biochemical pathways, contributing to its observed effects .
Comparison with Similar Compounds
N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride can be compared with similar compounds such as:
N-methyl-1,2-benzenediamine dihydrochloride: This compound has similar chemical properties but differs in its molecular structure and specific applications.
N1,N2-dimethylbenzene-1,2-diamine: Another related compound with distinct chemical and physical properties.
N-methyl-1,2-phenylenediamine: Shares some similarities in reactivity and applications but has unique characteristics.
Properties
CAS No. |
2639446-87-8 |
|---|---|
Molecular Formula |
C9H16Cl2N2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
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